Cas no 1261723-71-0 (5-Chloro-2-(2,3-difluorophenyl)nicotinic acid)

• Product Name: 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid
• CAS No: 1261723-71-0
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• CID: 4914091
• Update Time: 2025-10-29

5-Chloro-2-(2,3-difluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid

• Inchi： 1S/C12H6ClF2NO2/c13-6-4-8(12(17)18)11(16-5-6)7-2-1-3-9(14)10(7)15/h1-5H,(H,17,18)
• InChI Key： WRCPUPZCGJZWCJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=O)O)=C1)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid

Research Briefing on 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid (CAS: 1261723-71-0)

5-Chloro-2-(2,3-difluorophenyl)nicotinic acid (CAS: 1261723-71-0) is a nicotinic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly in the context of enzyme inhibition and receptor modulation. The presence of chloro and difluorophenyl substituents on the nicotinic acid scaffold imparts distinct electronic and steric properties, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid, aiming to enhance its bioavailability and pharmacological efficacy. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the difluorophenyl moiety, followed by chlorination at the 5-position of the nicotinic acid core. This synthetic route has been refined to achieve higher yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity is attributed to the compound's ability to bind to the active site of COX-2 while exhibiting minimal interaction with COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Further investigations have explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). Preliminary data suggest that 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid may interact with certain GPCRs involved in metabolic regulation, opening new avenues for the development of therapeutics for metabolic disorders such as diabetes and obesity. However, these findings are still in the early stages, and more extensive in vivo studies are required to validate these observations.

The pharmacokinetic profile of 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid has also been a subject of recent research. Studies indicate that the compound exhibits moderate oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its metabolic stability has been assessed using liver microsomes, revealing that it undergoes minimal hepatic metabolism, which could reduce the likelihood of drug-drug interactions.

Despite these promising findings, challenges remain in the development of 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid as a drug candidate. Issues such as solubility and formulation stability need to be addressed to ensure its efficacy and safety in clinical settings. Researchers are currently exploring various prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 5-Chloro-2-(2,3-difluorophenyl)nicotinic acid (CAS: 1261723-71-0) represents a versatile scaffold with significant potential in drug discovery. Its unique structural and pharmacological properties make it a valuable candidate for further investigation, particularly in the areas of inflammation and metabolic disorders. Continued research efforts are expected to shed more light on its mechanisms of action and therapeutic applications, paving the way for its eventual translation into clinical use.